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Compound of Interest

Compound Name: 3-Ethylisoxazol-5-amine

Cat. No.: B1588958 Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

3-Ethylisoxazol-5-amine, a heterocyclic compound of interest to researchers, scientists, and

professionals in drug development. This document delves into the nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data, offering insights into the structural

elucidation and analytical characterization of this molecule.

Introduction
3-Ethylisoxazol-5-amine belongs to the isoxazole class of heterocyclic compounds, which are

integral scaffolds in numerous pharmacologically active agents. The precise characterization of

such molecules is paramount for drug discovery and development, ensuring purity, confirming

identity, and understanding molecular behavior. Spectroscopic techniques are indispensable

tools in this endeavor. This guide will present and interpret the predicted spectroscopic data for

3-Ethylisoxazol-5-amine, providing a foundational understanding for its analysis.

Molecular Structure and Atom Numbering
To facilitate the discussion of the spectroscopic data, the following diagram illustrates the

structure of 3-Ethylisoxazol-5-amine with the conventional atom numbering system.
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Sample Preparation Data Acquisition Data Processing

Dissolve 5-10 mg of sample in ~0.6 mL of deuterated solvent (e.g., CDCl3, DMSO-d6)

Add TMS as internal standard (0 ppm)

Filter solution into a 5 mm NMR tube

Place NMR tube in a >300 MHz spectrometer

Lock on the deuterium signal of the solvent

Shim the magnetic field for homogeneity

Acquire ¹H spectrum (e.g., 16 scans) Acquire ¹³C spectrum (e.g., 1024 scans)

Apply Fourier transform, phase correction, and baseline correction

Calibrate spectra to the TMS signal

Integrate ¹H signals and pick peaks for both spectra

Sample Preparation (ATR) Data Acquisition Data Processing

Place a small amount of solid sample directly on the ATR crystal

Apply pressure to ensure good contact

Collect a background spectrum of the empty ATR setup

Collect the sample spectrum (e.g., 16-32 scans)

Perform ATR and baseline corrections

Identify and label significant absorption bands

Sample Introduction Data Acquisition Data Analysis

Dissolve a small amount of sample in a volatile solvent (e.g., methanol, dichloromethane)

Inject the solution into the mass spectrometer (e.g., via direct insertion probe or GC inlet)

Ionize the sample using a standard electron energy (70 eV)

Scan a suitable m/z range (e.g., 20-200 amu)

Identify the molecular ion peak

Analyze the major fragment ions and propose fragmentation pathways
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Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588958#spectroscopic-data-for-3-ethylisoxazol-5-
amine-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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